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Compound of Interest

Compound Name: 4-Bromobutyryl chloride

Cat. No.: B104169 Get Quote

An In-depth Technical Guide to the Synthesis and Preparation of 4-Bromobutyryl Chloride

Introduction
4-Bromobutyryl chloride (CAS No. 927-58-2) is a highly versatile bifunctional reagent

extensively utilized by researchers, scientists, and drug development professionals.[1] Its

structure incorporates both a reactive acyl chloride and an alkyl bromide functional group,

making it an invaluable building block in organic synthesis.[1] This dual reactivity allows for

sequential acylation and alkylation reactions, enabling the construction of complex molecular

architectures.[1] It serves as a crucial intermediate in the synthesis of various pharmaceutical

compounds, including novel 3,4,5-trisubstituted-1,2,4-triazole derivatives with potential

applications in diabetes management, and as a precursor to natural products like carolic acid.

[2][3][4][5][6] This guide provides a detailed overview of its properties, primary synthesis

methodologies, experimental protocols, and safety considerations.

Physicochemical Properties
4-Bromobutyryl chloride is a colorless to light yellow liquid known for its pungent odor and

sensitivity to moisture.[1][3][7] Its key physical and chemical properties are summarized below

for easy reference.
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Property Value Reference(s)

CAS Number 927-58-2 [8]

Molecular Formula C₄H₆BrClO [3][6][8][9]

Molecular Weight 185.45 g/mol [3][8]

IUPAC Name 4-bromobutanoyl chloride [3][5][8]

Synonyms
4-Bromobutanoic acid chloride,

γ-Bromobutyryl chloride
[3][9]

Boiling Point 101 °C at 37 mmHg [2][4][7][10]

Density 1.602 g/mL at 25 °C

Refractive Index (n20/D) 1.492 [2][4]

Flash Point 91 °C (195.8 °F) [7][10]

Appearance
Clear colorless to slightly

yellow liquid
[2][4][6][7]

Odor Stench [7]

Synthesis Methodologies
The preparation of 4-bromobutyryl chloride is primarily achieved through two main synthetic

routes, each with distinct starting materials and procedural nuances.

Chlorination of 4-Bromobutanoic Acid
The most conventional method involves the direct conversion of 4-bromobutanoic acid to its

corresponding acyl chloride using a chlorinating agent. Thionyl chloride (SOCl₂) is the most

common and effective reagent for this transformation. The reaction proceeds via a nucleophilic

acyl substitution mechanism, where the hydroxyl group of the carboxylic acid is replaced by a

chloride ion. The byproducts of this reaction, sulfur dioxide (SO₂) and hydrogen chloride (HCl),

are gaseous, which helps to drive the reaction to completion.[11]

Advantages: Straightforward, high-yielding, and utilizes readily available starting materials.
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Disadvantages: Requires the prior synthesis or purchase of 4-bromobutanoic acid.

One-Pot Synthesis from γ-Butyrolactone
A more efficient and solvent-free approach begins with the ring-opening of γ-butyrolactone.[12]

This method, often performed as a "one-pot" synthesis, avoids the isolation of the intermediate

4-bromobutanoic acid, thereby streamlining the process. The synthesis involves two key steps:

Ring-Opening: Anhydrous hydrogen bromide (HBr) gas is introduced to γ-butyrolactone,

cleaving the ester bond to form 4-bromobutanoic acid in situ.[12][13]

Chlorination: Thionyl chloride is then added directly to the reaction mixture to convert the

newly formed carboxylic acid into 4-bromobutyryl chloride.[12]

Advantages: Simple, efficient, energy-saving, and environmentally friendly due to the

solvent-free conditions.[12]

Disadvantages: Requires handling of corrosive anhydrous HBr gas.

Experimental Protocols
Protocol 1: Synthesis from 4-Bromobutanoic Acid
This protocol describes the conversion of 4-bromobutanoic acid using thionyl chloride.

Diagram of Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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